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Compound of Interest

Compound Name: Cobalt(III) acetylacetonate

Cat. No.: B7798293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of cobalt(III)
acetylacetonate, a coordination complex with significant applications in catalysis, materials

science, and organic synthesis. This document details its synthesis, key properties, and

experimental protocols, presenting quantitative data in a structured format for ease of

reference.

Properties of Cobalt(III) Acetylacetonate
Cobalt(III) acetylacetonate, with the chemical formula Co(C₅H₇O₂)₃, is a stable, dark green

crystalline solid.[1] It is notable for its solubility in organic solvents and insolubility in water,

making it a versatile precursor and catalyst in various non-aqueous systems.[1] The complex is

diamagnetic, a property stemming from its low-spin octahedral d⁶ electron configuration.[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of cobalt(III) acetylacetonate is

presented in Table 1.
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Property Value References

Molecular Formula Co(C₅H₇O₂)₃ [3]

Molecular Weight 356.26 g/mol [3][4]

Appearance
Dark green crystals or

crystalline powder
[3]

Melting Point 210-216 °C [3][5]

Solubility

Soluble in most organic

solvents (e.g., methanol,

halogenated solvents,

chloroform, toluene, acetone);

Insoluble in water.[1][5][6]

Stability

Stable under normal

conditions, but may

decompose on exposure to

heat, light, or moist air.

Incompatible with strong

oxidizing agents.[5][6]

CAS Number 21679-46-9 [3][5]

Structural Information
The structure of cobalt(III) acetylacetonate features a central cobalt atom in the +3 oxidation

state coordinated to three bidentate acetylacetonate (acac) ligands.[6] Each acac ligand binds

to the cobalt ion through its two oxygen atoms, resulting in an octahedral coordination

geometry.[1] This arrangement leads to a chiral complex with D₃ symmetry.[1]

Synthesis of Cobalt(III) Acetylacetonate
The most common and well-documented synthesis of cobalt(III) acetylacetonate involves the

oxidation of a cobalt(II) salt in the presence of acetylacetone. A typical procedure utilizes

cobalt(II) carbonate and hydrogen peroxide as the oxidizing agent.[1][7]
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The following diagram illustrates the general workflow for the synthesis of cobalt(III)
acetylacetonate.

Synthesis Workflow of Cobalt(III) Acetylacetonate
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Caption: Synthesis workflow for Cobalt(III) acetylacetonate.

Detailed Experimental Protocol
This protocol is a synthesis of methodologies found in the cited literature.[2][7][8][9]

Materials:

Cobalt(II) carbonate (CoCO₃)

Acetylacetone (CH₃COCH₂COCH₃)

10% Hydrogen peroxide (H₂O₂) solution

Toluene

Heptane or Petroleum Ether

Procedure:

Reaction Setup: In a conical flask, combine 2.5 g of cobalt(II) carbonate with 20 mL of

acetylacetone.[2]

Heating and Oxidation: Heat the mixture to approximately 90°C with constant stirring. Slowly

add 30 mL of 10% hydrogen peroxide solution dropwise over a period of about 30 minutes.

The color of the mixture should turn dark green.[2][10]

Reaction Completion: After the addition of hydrogen peroxide is complete, continue heating

and stirring for an additional 15-30 minutes to ensure the reaction goes to completion.[2][9]

Isolation of Crude Product: Cool the reaction mixture in an ice bath to precipitate the crude

cobalt(III) acetylacetonate.[2][8] Filter the dark green precipitate using a Buchner funnel

and wash it with cold ethanol or petroleum ether.[7][8]

Purification by Recrystallization: Dissolve the crude product in a minimal amount of boiling

toluene. If necessary, filter the hot solution to remove any insoluble impurities. Add heptane
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to the filtrate and cool the mixture in an ice bath to induce crystallization of the purified

product.[8]

Drying: Filter the purified crystals and air dry them, or dry them in an oven at 110 °C.[2][7][9]

Applications
Cobalt(III) acetylacetonate is a versatile compound with a range of applications in both

academic research and industrial processes.

Catalysis
It serves as a catalyst in various organic reactions, including polymerization and oxidation

reactions.[3][6] Its solubility in organic media makes it an excellent precursor for homogeneous

catalysis.[1]

Materials Science
This complex is utilized as a precursor for the synthesis of cobalt-based materials, such as

cobalt oxide nanoparticles and thin films, which have applications in electronics,

nanotechnology, and energy storage.[3][6] It is also used in the production of magnetic

materials.[3]

Organic Synthesis
In organic synthesis, cobalt(III) acetylacetonate can be used as a reagent, for example, in the

preparation of β-keto esters.[6]

Safety Information
Cobalt(III) acetylacetonate may cause skin sensitization and, if inhaled, may lead to allergy or

asthma symptoms.[4][11] It is recommended to handle the compound in a well-ventilated area

and to use appropriate personal protective equipment, including gloves and safety glasses. For

detailed safety information, refer to the material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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